Ternary low-temperature phototherapy nano-systems for the treatment of diabetic wounds†

Journal of Materials Chemistry B Pub Date: 2023-12-13 DOI: 10.1039/D3TB02224B

Abstract

The physicochemical environment at the sites of chronic diabetic wounds is an ideal habitat for bacteria, which exacerbate the deterioration of the microenvironment at the wound sites and consequently delay wound healing. In recent years, photothermal therapy has been considered an ideal non-antibiotic antimicrobial strategy. However, photothermal therapy alone is prone to cause damage to the body tissues. Herein, a (zeolitic imidazolate framework-8) ZIF-8/(mesoporous polydopamine) MPDA@(deoxyribonuclease I) DNase I ternary nanocomposite system was constructed, which exhibited good antimicrobial and antioxidant properties. Specifically, DNase I was first encapsulated into MPDA nanoparticles (NPs) and then coated with ZIF-8, which rapidly degrades in an acidic bacterial environment, triggering the release of antimicrobial Zn2+ and DNase I, thus enabling low-temperature (∼45 °C) PTT antimicrobial therapy. Meanwhile, the NPs can effectively regulate the oxidative stress environment at the trauma site because of the antioxidant effect of MPDA. Moreover, the experimental results of the diabetic wound infection mouse model showed that the prepared NPs could kill bacteria well and accelerate wound healing. Overall, the phototherapy strategy proposed in this study shows great potential in the treatment of chronically infected wounds.

Graphical abstract: Ternary low-temperature phototherapy nano-systems for the treatment of diabetic wounds
Ternary low-temperature phototherapy nano-systems for the treatment of diabetic wounds†
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Journal of Materials Chemistry B
Journal Name：Journal of Materials Chemistry B
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